COPPERSULFATE COPPERSULFATE Copper is an essential trace element that is included in some over-the-counter multivitamin and mineral supplements, even though copper deficiency is quite rare and supplementation is rarely needed. The amounts of copper found in typical supplements has not been associated with serum enzyme elevations or with clinically apparent liver injury. However, accidental or intentional copper overdose can cause an acute liver injury and chronic ingestion of excessive amounts of copper can result in copper overload and chronic liver injury.
Cupric sulfate appears as a white or off-white solid. Melting point 200°C with decomposition. Non-combustible.
Copper(II) sulfate is a metal sulfate compound having copper(2+) as the metal ion. It has a role as a sensitiser, a fertilizer and an emetic. It contains a copper(2+).
Brand Name: Vulcanchem
CAS No.: 10124-44-4
VCID: VC0158482
InChI: InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
SMILES: [O-]S(=O)(=O)[O-].[Cu+2]
Molecular Formula: CuSO4
CuO4S
Molecular Weight: 159.61 g/mol

COPPERSULFATE

CAS No.: 10124-44-4

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VCID: VC0158482

Molecular Formula: CuSO4
CuO4S

Molecular Weight: 159.61 g/mol

COPPERSULFATE - 10124-44-4

CAS No. 10124-44-4
Product Name COPPERSULFATE
Molecular Formula CuSO4
CuO4S
Molecular Weight 159.61 g/mol
IUPAC Name copper;sulfate
Standard InChI InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
Standard InChIKey ARUVKPQLZAKDPS-UHFFFAOYSA-L
SMILES [O-]S(=O)(=O)[O-].[Cu+2]
Canonical SMILES [O-]S(=O)(=O)[O-].[Cu+2]
Boiling Point 650
650 °C (decomp to cupric oxide)
Colorform Grayish-white to greenish-white rhombic crystals or amorphous powder /SRP: somewhat wet/
White when dehydrated
Gray to white and has rhombic crystals
Density 2.29 at 59 °F (USCG, 1999)
3.6
3.6 g/cm³
Melting Point 590
590 °C decomp
Physical Description Cupric sulfate appears as a white or off-white solid. Melting point 200°C with decomposition. Non-combustible.
DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals
WHITE HYGROSCOPIC CRYSTALS.
Description Copper is an essential trace element that is included in some over-the-counter multivitamin and mineral supplements, even though copper deficiency is quite rare and supplementation is rarely needed. The amounts of copper found in typical supplements has not been associated with serum enzyme elevations or with clinically apparent liver injury. However, accidental or intentional copper overdose can cause an acute liver injury and chronic ingestion of excessive amounts of copper can result in copper overload and chronic liver injury.
Cupric sulfate appears as a white or off-white solid. Melting point 200°C with decomposition. Non-combustible.
Copper(II) sulfate is a metal sulfate compound having copper(2+) as the metal ion. It has a role as a sensitiser, a fertilizer and an emetic. It contains a copper(2+).
Solubility Very soluble in hot water, soluble cold water
Soluble in methanol (1.1 g/100 ml), but insoluble in ethanol; it readily dissolves in aqueous ammonia and excess alkali metal cyanides, with the formation of complexes
In water, 243 g/l @ 0 °C.
75.4 g/100 cc water @ 100 °C
1.04 g/100 cc methanol @ 18 °C
Solubility in water, g/100ml at 20 °C: 20.3
Synonyms Blue Vitriol
Copper Sulfate
Cupric Sulfate
Sulfate, Copper
Sulfate, Cupric
Vitriol, Blue
PubChem Compound 24462
Last Modified Nov 11 2021
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